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Introduction

Salt spray testing is an accelerated corrosion test method used to evaluate the corrosion

resistance of materials and coatings.[1] It is a standardized and widely used method for

assessing the protective efficacy of primers and other coating systems on metallic substrates.

[2][3][4] This application note provides a detailed protocol for conducting salt spray tests on

primed metal samples, primarily based on the internationally recognized standards ASTM B117

and ISO 9227.[1][4][5] The procedure creates a controlled corrosive environment to generate

relative corrosion resistance data for coated metal specimens.

Core Principles

The fundamental principle of salt spray testing involves exposing test specimens to a finely

atomized, dense fog of a saline solution within a controlled chamber.[2][6] This environment

simulates the corrosive effects of saltwater atmospheres, such as those found in marine or

coastal regions, but in an accelerated manner.[6][7] The continuous exposure to the salt fog

allows for the rapid assessment of a primer's ability to protect the underlying metal from

corrosion.[2] The test's duration is dependent on the corrosion resistance of the coating; a

more resistant coating will require a longer testing period before the appearance of corrosion.

[1][5]
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Proper specimen preparation is critical to ensure the reproducibility and accuracy of the test

results.

Substrate: Test panels shall be of the specified metal substrate and meet the requirements of

relevant standards such as ASTM D609 for steel.

Cleaning: Prior to priming, the metal substrates must be thoroughly cleaned to remove any

contaminants.[2][8] The cleaning method should be appropriate for the substrate and may

include solvent wiping or vapor degreasing.[8]

Priming: The primer shall be applied to the cleaned metal substrates in accordance with the

manufacturer's specifications or a standardized procedure. This includes controlling the film

thickness, curing time, and temperature.

Scribing: To evaluate the primer's performance at a point of intentional damage, a scribe line

is often made through the coating to expose the underlying metal.[8] The scribe should be

made with a sharp instrument and its dimensions should be standardized as per ASTM

D1654.

Edge Protection: The cut edges of the coated specimens should be protected with a suitable

coating, such as wax or tape, to prevent premature corrosion at these areas.[9]

Handling: Specimens should be handled with care to avoid any contamination or damage to

the coating after preparation.[8]

2. Apparatus Setup

The salt spray test is conducted in a specialized chamber designed to maintain a controlled

environment.

Chamber: The test chamber should be constructed of materials that are inert to the corrosive

environment.

Salt Solution Reservoir: A reservoir will hold the prepared salt solution.

Atomizer: A nozzle will atomize the salt solution into a fine fog using compressed air.
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Heating System: The chamber must be equipped with a heating system to maintain a

constant temperature.[2]

Specimen Racks: Non-metallic racks are used to support the specimens within the chamber

at a specified angle.[7][10]

3. Test Execution

The following parameters must be strictly controlled throughout the test duration.

Salt Solution: A 5% (by weight) sodium chloride (NaCl) solution is prepared by dissolving

high-purity NaCl in high-purity water.[5][7][11]

pH of Salt Solution: The pH of the collected salt solution should be maintained between 6.5

and 7.2 for a neutral salt spray (NSS) test.[5][7][11][12]

Chamber Temperature: The temperature inside the chamber must be maintained at a

constant 35°C ± 2°C.[7][12]

Specimen Orientation: The specimens should be supported or suspended at an angle of 15

to 30 degrees from the vertical and parallel to the principal direction of the fog flow.[8][10]

Specimens should not touch each other or any metallic material.[8]

Spray Rate: The rate of fog collection should be between 1.0 and 2.0 ml/hr for an 80 cm²

collecting area.[5][12]

Test Duration: The duration of the test can range from a few hours to several hundred hours,

depending on the primer's expected performance and the specific test requirements.[2][12]

4. Post-Test Evaluation

After the specified test duration, the specimens are removed from the chamber, gently rinsed

with clean water to remove salt deposits, and dried. The evaluation of corrosion is then

performed.

Visual Inspection: The specimens are visually inspected for signs of corrosion, such as

blistering, rusting, and creepage from the scribe.[2]
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Blistering: The degree of blistering can be evaluated according to standards like ASTM

D714.

Rusting: The degree of rusting can be assessed using standards such as ASTM D610.

Creepage: The extent of corrosion creepage from the scribe is measured. This is a critical

indicator of the primer's ability to prevent under-film corrosion.

Adhesion: Adhesion tests, such as the tape test (ASTM D3359), may be performed to

assess the impact of the corrosive environment on the primer's adhesion to the substrate.

Data Presentation
Quantitative data from the salt spray test should be summarized in a structured table for easy

comparison of different primer formulations or substrate preparations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Parameter
Standard

Value/Range
Primer A Primer B Primer C

Test Duration

(hours)

As specified

(e.g., 24, 48, 96,

240)

Salt Solution

Concentration

(%)

5 ± 0.5 5.0 5.1 5.0

Collected

Solution pH
6.5 - 7.2 6.8 6.9 6.7

Chamber

Temperature (°C)
35 ± 2 35.5 35.2 35.8

Spray Rate

(ml/hr/80cm²)
1.0 - 2.0 1.5 1.7 1.6

Blistering (ASTM

D714)

Report size and

density

Rusting (ASTM

D610)

Report rust

grade

Mean Creepage

from Scribe (mm)

Report average

measurement

Adhesion (ASTM

D3359)
Report rating

Experimental Workflow
The following diagram illustrates the logical flow of the salt spray testing process for primed

metal samples.
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Fig. 1: Experimental workflow for salt spray testing of primed metal samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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